4-[4-(Aminomethyl)piperidine-1-carbonyl]benzonitrile

• IUPAC Name: 4-[4-(aminomethyl)piperidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C14H17N3O/c15-9-11-1-3-13(4-2-11)14(18)17-7-5-12(10-16)6-8-17/h1-4,12H,5-8,10,16H2
• InChI Key: REYKXBTVPPJYHO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)C(=O)C2=CC=C(C=C2)C#N
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

4-[4-(Aminomethyl)piperidine-1-carbonyl]benzonitrile is a chemical compound that is commonly used in scientific research for its unique properties. It is also known by its abbreviation, 4-APB, and has a molecular formula of C14H18N2O. In

Mechanism of Action

The mechanism of action of 4-APB involves the inhibition of voltage-gated calcium channels. This results in a decrease in the influx of calcium ions into cells, which can have a variety of effects depending on the cell type. In neurons, for example, the inhibition of calcium channels can lead to a decrease in neurotransmitter release and a reduction in excitability. In smooth muscle cells, the inhibition of calcium channels can lead to relaxation and vasodilation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-APB are diverse and depend on the specific cell type and experimental conditions. In general, however, 4-APB has been shown to have the following effects:
- Inhibition of voltage-gated calcium channels
- Reduction in neurotransmitter release
- Decrease in excitability of neurons
- Relaxation and vasodilation of smooth muscle cells
- Modulation of pain perception

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-APB in lab experiments is its specificity for calcium channels. This allows researchers to selectively investigate the role of calcium channels in various biological processes. However, there are also some limitations to using 4-APB, including its potential toxicity and the need for careful dosing and handling.

Future Directions

There are many potential future directions for research involving 4-APB. Some possible areas of investigation include:
- The role of calcium channels in neurological disorders such as epilepsy and migraine
- The use of 4-APB as a tool to investigate the mechanisms of chronic pain
- The development of new drugs targeting calcium channels based on the structure of 4-APB
- The investigation of the effects of 4-APB on other ion channels and cellular processes
Conclusion:
In conclusion, 4-[4-(Aminomethyl)piperidine-1-carbonyl]benzonitrile is a valuable tool for scientific research due to its specificity for calcium channels and its diverse effects on cellular processes. While there are some limitations to its use, the potential future directions for research involving 4-APB are numerous and exciting.

Synthesis Methods

The synthesis of 4-APB involves the reaction of 4-cyanobenzaldehyde with aminomethylpiperidine in the presence of a reducing agent. The reaction occurs under mild conditions and produces a high yield of the desired product. The purity of the compound can be improved through recrystallization and purification techniques.

Scientific Research Applications

4-APB is commonly used in scientific research as a tool to study the effects of calcium channels in the body. It has been shown to block the activity of voltage-gated calcium channels, which are essential for the regulation of cellular processes such as muscle contraction and neurotransmitter release. This makes 4-APB a valuable tool for investigating the role of calcium channels in disease states such as epilepsy and chronic pain.